Cas no 159691-25-5 (4-(Pyrrolidin-1-ylmethyl)benzoic acid)

4-(Pyrrolidin-1-ylmethyl)benzoic acid is a benzoic acid derivative featuring a pyrrolidinylmethyl substituent at the para position. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile functional groups, which allow for further derivatization. The carboxylic acid moiety provides a handle for amidation or esterification, while the pyrrolidine group introduces basicity and potential for hydrogen bonding or coordination. Its structural features make it a useful intermediate in the development of bioactive molecules, particularly in medicinal chemistry applications where modified aromatic systems are required. The compound is typically characterized by NMR, HPLC, and mass spectrometry for purity verification.
4-(Pyrrolidin-1-ylmethyl)benzoic acid structure
159691-25-5 structure
Product Name:4-(Pyrrolidin-1-ylmethyl)benzoic acid
CAS No:159691-25-5
MF:C12H15NO2
MW:205.253003358841
MDL:MFCD05240081
CID:109304
PubChem ID:1092976
Update Time:2025-11-02

4-(Pyrrolidin-1-ylmethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Pyrrolidin-1-ylmethyl)benzoic acid
    • 4-(Pyrrolidin-1-ylmethyl)benzoic acid hydrochloride
    • 4-Pyrrolidin-1-ylmethyl-benzoic acid
    • Benzoic acid,4-(1-pyrrolidinylmethyl)-
    • AKOS BB-9432
    • 4-(Pyrrolidin-1-ylmethyl)
    • 4-(1-PyrrolidinylMethyl)-benzoic acid
    • 4-(1-pyrrolidinylmethyl)benzoic acid(SALTDATA: HCl)
    • 4-(1-Pyrrolidinylmethyl)-benzoic acid HCl
    • 4-(pyrrolidin-1-ium-1-ylmethyl)benzoate
    • 4-((pyrrolidin-1-yl)methyl)benzoic acid
    • SR-01000367347-1
    • MFCD05240081
    • SCHEMBL2787677
    • Benzoic acid, 4-(1-pyrrolidinylmethyl)-
    • BAS 08909135
    • FT-0677316
    • BRD-K74533708-001-01-9
    • A883287
    • CS-0035949
    • DTXSID10360248
    • BS-41645
    • 4-[(pyrrolidin-1-yl)methyl]benzoic acid
    • SR-01000367347
    • Z57725365
    • 4-(PYRROLIDIN-1-YLMETHYL)BENZOICACID
    • AKOS000100780
    • EN300-15212
    • CHEMBL3593491
    • F1967-2068
    • DOEIPZUTRVMWAB-UHFFFAOYSA-N
    • AM803277
    • 159691-25-5
    • ALBB-014538
    • DB-024351
    • Benzoic acid, 4-(1-pyrrolidinylmethyl)-, hydrochloride
    • MDL: MFCD05240081
    • Inchi: 1S/C12H15NO2/c14-12(15)11-5-3-10(4-6-11)9-13-7-1-2-8-13/h3-6H,1-2,7-9H2,(H,14,15)
    • InChI Key: DOEIPZUTRVMWAB-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)CN1CCCC1)=O

Computed Properties

  • Exact Mass: 205.11000
  • Monoisotopic Mass: 205.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: -0.5

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: 184 °C
  • Boiling Point: 294.5±15.0 °C at 760 mmHg
  • Flash Point: 117.4±15.5 °C
  • Refractive Index: 1.596
  • PSA: 40.54000
  • LogP: 1.91850
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-(Pyrrolidin-1-ylmethyl)benzoic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-(Pyrrolidin-1-ylmethyl)benzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:159691-25-5)4-(Pyrrolidin-1-ylmethyl)benzoic acid
Order Number:A883287
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:08
Price ($):2007.0
Email:sales@amadischem.com

Additional information on 4-(Pyrrolidin-1-ylmethyl)benzoic acid

Comprehensive Overview of 4-(Pyrrolidin-1-ylmethyl)benzoic acid (CAS No. 159691-25-5): Properties, Applications, and Research Insights

4-(Pyrrolidin-1-ylmethyl)benzoic acid (CAS No. 159691-25-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This benzoic acid derivative, characterized by its pyrrolidine substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structure—combining an aromatic benzoic acid core with a pyrrolidinylmethyl moiety—makes it valuable for drug discovery, particularly in modulating pharmacokinetic properties.

In recent years, the demand for 4-(Pyrrolidin-1-ylmethyl)benzoic acid has surged due to its role in developing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation therapies. Researchers frequently search for "CAS 159691-25-5 suppliers" or "pyrrolidine-based carboxylic acid applications," reflecting its industrial relevance. The compound’s carboxylic acid group allows for further functionalization, enabling covalent conjugation with amines or alcohols—a key feature for bioconjugation strategies.

From a synthetic chemistry perspective, 159691-25-5 is often utilized to enhance water solubility of lipophilic compounds, addressing a common challenge in drug formulation. Its pKa value (approximately 4.5 for the carboxyl group) and logP (estimated at 1.2) make it suitable for optimizing ADME profiles—a frequent focus in medicinal chemistry discussions. Laboratories also explore its use in metal-organic frameworks (MOFs) due to its bifunctional nature, aligning with trends in green chemistry and sustainable materials.

Analytical studies of 4-(Pyrrolidin-1-ylmethyl)benzoic acid typically employ HPLC (reverse-phase C18 columns) and LC-MS for purity verification, with characteristic UV absorption at 260–280 nm. The compound’s stability under ambient conditions (storage recommendations: 2–8°C in inert atmosphere) ensures its utility in long-term research projects. Notably, its molecular weight (205.24 g/mol) and hydrogen-bonding capacity (3 acceptors, 1 donor) are critical parameters for computational chemistry models, a growing area in AI-driven drug design.

Emerging applications include its incorporation into fluorescent probes for cellular imaging, leveraging the aromatic system for π-stacking interactions. Patent analyses reveal increasing use in kinase inhibitor scaffolds, particularly for cancer therapeutics—a trending topic in precision medicine. Environmental considerations highlight its biodegradability potential (estimated BOD5 at 65%), making it preferable over persistent alternatives in green synthesis protocols.

For researchers investigating structure-activity relationships (SAR), this compound’s conformational flexibility (due to the pyrrolidine ring) provides valuable insights into steric effects and bioisosteric replacements. Recent publications discuss its utility in peptide mimetics and allosteric modulator development, addressing search trends like "non-classical bioisosteres" and "fragment-based drug discovery."

Recommended suppliers
Amadis Chemical Company Limited
(CAS:159691-25-5)4-(Pyrrolidin-1-ylmethyl)benzoic acid
A883287
Purity:99%
Quantity:25g
Price ($):2007.0
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